Cas no 3321-94-6 (Thiocyanic acid, 4-(acetylamino)phenyl ester)

Thiocyanic acid, 4-(acetylamino)phenyl ester structure
3321-94-6 structure
Product Name:Thiocyanic acid, 4-(acetylamino)phenyl ester
CAS No:3321-94-6
MF:C9H8N2OS
MW:192.237620353699
CID:292885
PubChem ID:458738
Update Time:2025-04-19

Thiocyanic acid, 4-(acetylamino)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Thiocyanic acid, 4-(acetylamino)phenyl ester
    • (4-acetamidophenyl) thiocyanate
    • 4-Acetamino-phenylrhodanid
    • 4-Acetamino-phenylthiocynat
    • 4-acetylaminophenylthiocyanate
    • 4-Rhodan-acetanilid
    • p-cyanothioacetanilide
    • Thiocyanic acid,ester with p-hydroxyacetanilide
    • 3321-94-6
    • Thiocyanic acid, ester with p-hydroxyacetanilide
    • DTXSID70332562
    • APEAGEVJCMOJFZ-UHFFFAOYSA-N
    • SCHEMBL6165267
    • Inchi: 1S/C9H8N2OS/c1-7(12)11-8-2-4-9(5-3-8)13-6-10/h2-5H,1H3,(H,11,12)
    • InChI Key: APEAGEVJCMOJFZ-UHFFFAOYSA-N
    • SMILES: S(C#N)C1C=CC(=CC=1)NC(C)=O

Computed Properties

  • Exact Mass: 192.03600
  • Monoisotopic Mass: 192.03573406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 78.2Ų

Experimental Properties

  • PSA: 81.68000
  • LogP: 2.86768
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.